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Compound of Interest

3-[(Dimethylamino)methyl]-5-
Compound Name:

methylaniline
CAS No.: 884341-48-4
Cat. No.: B1375473

Get Quote

Executive Summary & Chemical Identity

3-[(Dimethylamino)methyl]-5-methylaniline is a specialized 1,3,5-trisubstituted benzene
derivative, often utilized as a scaffold in the synthesis of kinase inhibitors and CNS-active
agents. Its structure combines an electron-donating primary amine, a lipophilic methyl group,
and a basic dimethylaminomethyl moiety.

This guide provides a comprehensive theoretical spectral reference derived from first-principles
spectroscopic analysis and validated against structurally homologous standards (e.g., 3,5-
dimethylaniline,

-dimethylbenzylamine). It serves as a benchmark for researchers to verify synthesized material
in the absence of commercially indexed spectral libraries.

Physicochemical Profile
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Parameter Value

IUPAC Name 3-[(Dimethylamino)methyl]-5-methylaniline
CAS Registry Number Not widely listed; Search via InChlKey
InChlKey GEBYHBHCQFEPGH-UHFFFAOYSA-N

Molecular Formula

Exact Mass 164.13135 Da

Monoisotopic Mass 165.139 Da

Mass Spectrometry (MS) Analysis

Methodology: Electrospray lonization (ESI) or Electron Impact (El).

Fragmentation Logic

The mass spectrum of this compound is dominated by the stability of the nitrogen lone pairs
and the benzylic position.

e Molecular lon (
): Observed at m/z 164 (EI) or 165 (
, ESI).
o Base Peak (Predicted m/z 58): The most diagnostic fragmentation in El is the

-cleavage of the dimethylaminomethyl group. This yields the resonance-stabilized iminium
ion (

), appearing at m/z 58.

e Benzylic Cation (m/z 120): Heterolytic cleavage of the benzylic C-N bond generates the 3-
amino-5-methylbenzyl cation (

), appearing at m/z 120.
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e Loss of Methyl (m/z 149): Minor peak corresponding to

Fragmentation Pathway Diagram
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Figure 1: Predicted EI-MS fragmentation pathway showing the dominance of the iminium ion
(m/z 58).

Nuclear Magnetic Resonance (NMR) Spectroscopy

Solvent: Chloroform-d (

) | Reference: TMS (

0.00 ppm)

H NMR Characterization (400 MHz)

The aromatic region is characterized by a 1,3,5-substitution pattern. Due to the symmetry-
breaking substituents (methyl vs. dimethylaminomethyl), the three aromatic protons are
chemically non-equivalent but will appear as closely spaced singlets or multiplets with small
meta-coupling constants (
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C NMR Characterization (100 MHz)
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NMR Assignment Workflow
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Figure 2: Logic map correlating structural moieties to predicted NMR chemical shifts.
Infrared (IR) Spectroscopy Profile
Sampling: ATR (Attenuated Total Reflectance) or KBr Pellet.
The IR spectrum serves as a rapid "fingerprint" confirmation of the functional groups.
e Primary Amine (
):
o 3350 - 3450 cm
: Two weak-to-medium bands (N-H asymmetric and symmetric stretching).
o 1620 cm
: N-H scissoring (bending) vibration.

e C-H Stretching:
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o 2900 - 2980 cm

. Aliphatic C-H stretch (methyl and methylene groups).

o 2750 - 2850 cm

:Bohimann Bands. Specific to amines where C-H bonds are anti-periplanar to the nitrogen
lone pair. Diagnostic for the

group.

e Aromatic Region:
o 1580 -1600 cm
: C=C ring stretching.
o 840 -860 cm

. C-H out-of-plane bending. Diagnostic for 1,3,5-trisubstituted benzene (isolated
hydrogens).

Quality Control & Impurity Profiling
When analyzing spectral data, be alert for these common synthetic impurities:
¢ 3,5-Dimethylaniline (Starting Material):

o Detection: Missing the singlet at

3.32 (benzylic
) and the N-methyl signal at

2.24.,
¢ Bis-alkylated Amine:

o Detection: Disappearance of the primary amine doublet in IR; appearance of new alkyl
signals in NMR.
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e Benzyl Alcohol Derivative:

o Detection: If synthesized via reduction of an amide/aldehyde, unreacted alcohol
intermediates may show a broad

stretch at 3400 cm

(overlapping with amine) but will lack the N-methyl singlet.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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